Cas no 109660-13-1 (4,4-dimethyl-2-quinolin-2-yl-5h-1,3-oxazole)

• Product Name: 4,4-dimethyl-2-quinolin-2-yl-5h-1,3-oxazole
• CAS No: 109660-13-1
• MF: C₁₄H₁₄N₂O
• MW: 226.273763179779
• CID: 1188115
• PubChem ID: 13774178
• Update Time: 2025-05-21

4,4-dimethyl-2-quinolin-2-yl-5h-1,3-oxazole Chemical and Physical Properties

Names and Identifiers

• 4,4-dimethyl-2-quinolin-2-yl-5H-1,3-oxazole
• ACMC-20aoq2
• Quinox-diMe
• CTK8C6155
• 4,4-dimethyl-2-(quinolin-2-yl)oxazoline
• Quinoline, 2-(4,5-dihydro-4,4-dimethyl-2-oxazolyl)-
• 4,4-dimethyl-2-(quinoline-2-yl)-oxazoline
• AGN-PC-00NXNE
• SureCN6518755
• 4,4-Dimethyl-2-(2-quinolinyl)oxazoline
• 2-(4,4-DIMETHYL-4,5-DIHYDRO-2-OXAZOLYL)QUINOLINE
• 109660-13-1
• 2-(4,4-Dimethyl-4,5-dihydro-2-oxazolyl)quinoline, >=96.5% (HPLC)
• SCHEMBL6518755
• QCVNRITUPLGEMZ-UHFFFAOYSA-N
• AKOS025394139
• BS-22742
• 2-(4,4-Dimethyl-4,5-dihydro-1,3-oxazol-2-yl)quinoline
• DTXSID30549038
• 4,4-Dimethyl-2-(quinolin-2-yl)-4,5-dihydrooxazole
• 4,4-dimethyl-2-quinolin-2-yl-5h-1,3-oxazole

• Inchi： 1S/C14H14N2O/c1-14(2)9-17-13(16-14)12-8-7-10-5-3-4-6-11(10)15-12/h3-8H,9H2,1-2H3
• InChI Key： QCVNRITUPLGEMZ-UHFFFAOYSA-N
• SMILES： O1C(C2C=CC3C=CC=CC=3N=2)=NC(C)(C)C1

Computed Properties

• Exact Mass: 226.11072
• Monoisotopic Mass: 226.110613074g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 1
• Complexity: 324
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 34.5Ų

Experimental Properties

• PSA: 34.48

4,4-dimethyl-2-quinolin-2-yl-5h-1,3-oxazole Security Information

• Hazard Category Code： 21/22-36/38-51/53
• Safety Instruction： 26-61
• Hazardous Material Identification：

Additional information on 4,4-dimethyl-2-quinolin-2-yl-5h-1,3-oxazole

4,4-Dimethyl-2-Quinolin-2-Yl-5H-1,3-Oxazole: A Comprehensive Overview

CAS No. 109660-13-1, commonly referred to as 4,4-dimethyl-2-quuinolin-2-yl-5H-1,3-Oxazole, is a unique organic compound that has garnered significant attention in the fields of organic chemistry and materials science. This compound is characterized by its distinctive structure, which combines a quinoline moiety with a 1,3-Oxazole ring system. The presence of the quinoline group imparts aromaticity and potential electronic properties, while the oxazole ring introduces additional functional groups that can influence reactivity and applications.

The synthesis of 4,4-dimethyl-quuinolin-2-Yl-5H-1,3-Oxazole involves a series of carefully designed organic reactions. Recent advancements in synthetic methodologies have enabled chemists to optimize the production process, ensuring higher yields and better purity. The compound's structure has been extensively studied using techniques such as X-ray crystallography and NMR spectroscopy, providing insights into its molecular geometry and intermolecular interactions.

CAS No. 109660-13-1 has shown promising applications in various domains. In the pharmaceutical industry, its unique electronic properties make it a potential candidate for drug development. Researchers have explored its ability to act as a ligand in metalloenzyme inhibitors and as a component in anti-cancer drug delivery systems. Recent studies have demonstrated its potential as a modulator of cellular signaling pathways, particularly in the context of neurodegenerative diseases.

In the realm of materials science, 4,4-dimethyl-quuinolin-2-Yl-< strong >5H strong > -< strong >1,3-Oxazole strong > has been investigated for its role in organic electronics. Its ability to form stable charge transfer complexes makes it a valuable component in organic photovoltaic devices and light-emitting diodes (OLEDs). Furthermore, its thermal stability and mechanical properties have been optimized through advanced processing techniques, enhancing its suitability for high-performance materials.

The environmental impact of < strong >CAS No. 109660 strong > -< strong >13 strong > -< strong >1 strong > has also been a topic of recent research. Studies have focused on its biodegradability and potential toxicity to aquatic organisms. Preliminary findings suggest that while the compound exhibits moderate biodegradability under specific conditions, further investigations are required to fully understand its environmental fate and risks.

In conclusion, < strong >4 strong > ,< strong >4 strong > -< strong >dimethyl-quuinolin strong > -< strong >2-Yl strong > -< strong >5H strong > -< strong >1 strong > ,< strong >3-Oxazole strong > ( CAS No . 109660 - 13 - 1 ) represents a versatile compound with diverse applications across multiple scientific disciplines . Its unique chemical structure , coupled with recent advancements in synthesis and characterization techniques , positions it as a key player in future innovations within organic chemistry , pharmacology , and materials science . As research continues to uncover new properties and applications , this compound is poised to make significant contributions to both academic and industrial sectors .